[2-(8-Carboxyoctanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

Specification

• Molecular Formula: C33H64NO10P
• Molecular Weight: 665.8 g/mol
• IUPAC Name: [2-(8-carboxyoctanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C33H64NO10P/c1-5-6-7-8-9-10-11-12-13-14-15-18-21-24-32(37)41-28-30(29-43-45(39,40)42-27-26-34(2,3)4)44-33(38)25-22-19-16-17-20-23-31(35)36/h30H,5-29H2,1-4H3,(H-,35,36,39,40)
• Standard InChI Key: GHQQYDSARXURNG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC(=O)O

Introduction

[2-(8-Carboxyoctanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate is a complex phospholipid derivative that exhibits unique structural features, including a long-chain fatty acid moiety, a carboxylic acid group, and a phosphocholine-like structure. This compound is of interest due to its potential interactions with biological membranes, which could influence membrane dynamics and permeability.

Biological Activity

Research suggests that [2-(8-Carboxyoctanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate may play a role in altering membrane permeability, particularly for hydrogen peroxide (H₂O₂). The charged carboxylic acid group is believed to interact with H₂O₂ molecules, facilitating their passage through membranes. This property makes it an interesting subject for further research in medicinal chemistry and biotechnology.

Synthesis

The synthesis of this compound typically involves multi-step organic synthesis techniques. These methods require careful control of reaction conditions to ensure high yields and purity of the final product. The complexity of its structure necessitates precise synthetic routes to achieve the desired chemical properties.

Applications

The applications of [2-(8-Carboxyoctanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate span several fields, including biomedical research. Interaction studies are crucial for understanding how this compound behaves in biological systems, highlighting its potential utility in various biomedical applications.

Comparison with Similar Compounds

Several compounds share structural similarities with [2-(8-Carboxyoctanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate. These include:

Compound Name	Unique Features
(2-Hexadecanoyloxy-3-octadecoxypropyl) 2-(trimethylazaniumyl)ethyl phosphate	Contains an octadecanoyl chain
(2-Acetyloxy-3-hexadecoxypropyl) 2-(trimethylazaniumyl)ethyl phosphate	Features an acetoxy group
(2-Hydroxy-3-hexadecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate	Contains a hydroxyl group

The uniqueness of [2-(8-Carboxyoctanoyloxy)-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate lies in its specific combination of long-chain fatty acids and a carboxylic acid derivative, which may enhance its biological activity compared to more common phospholipids.